Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
• InChI: InChI=1S/C13H11ClN4O2/c1-2-20-13(19)11-8(7-15)12(16)18(17-11)10-6-4-3-5-9(10)14/h3-6H,2,16H2,1H3
• InChI Key: OVIRUUMOFNGZIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1C#N)N)C2=CC=CC=C2Cl
• Molecular Formula: C13H11ClN4O2
• DSSTOX Substance ID: DTXSID50674836
• Molecular Weight: 290.70 g/mol
• CAS RN: 1150164-00-3

Description

Synthesis Analysis

Pyrazole-bearing compounds, including “Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate”, are known for their diverse pharmacological effects. Some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques. A novel, facile, one-pot, multicomponent protocol for the synthesis of 5-amino-1H-pyrazole-4-carbonitrile derivatives has been developed using alumina–silica-supported MnO2 as a recyclable catalyst in water and sodium dodecyl benzene sulphonate at room temperature.

Scientific Research Applications

Antimicrobial and Anticancer Potential

• Research has shown that derivatives of Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate exhibit promising antimicrobial and anticancer activities. Some synthesized compounds demonstrated higher anticancer activity than the reference drug doxorubicin, indicating their potential in cancer treatment (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthesis of Agricultural Chemicals

• The synthesis of 1-aryl-5-cyano-1H-pyrazole-4-carboxylic acid, ethyl esters from this compound has been described, leading to unique pyrazole derivatives. These derivatives are noted as chemical hybridizing agents in wheat and barley, showing the compound's utility in agriculture (Beck, Lynch, & Wright, 1988).

Crystal Structure and Biological Activities

• The crystal structure of a related compound has been determined, and preliminary bioassays indicated its fungicidal and plant growth regulation activities. This highlights its potential use in agricultural sciences (Minga, 2005).

Selective Synthesis in Organic Chemistry

• Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate, a related compound, is used in selective cyclocondensation with 1,3-dicarbonyl compounds. This process is significant in organic synthetic chemistry, indicating the compound's relevance in this field (Lebedˈ et al., 2012).

Hydrogen-Bonded Supramolecular Structures

• Studies on ethyl 5-amino-1-(4-cyanophenyl)-1H-imidazole-4-carboxylate, another related compound, reveal intricate hydrogen-bonded supramolecular structures. This research is crucial in understanding molecular interactions in chemistry (Costa et al., 2007).

Safety and Hazards

The safety data sheet for a similar compound, 5-Amino-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile, indicates that it is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed.